Cas no 1363382-46-0 (tert-butyl N-(3-azabicyclo[3.1.1]heptan-6-yl)carbamate)

• Product Name: tert-butyl N-(3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• CAS No: 1363382-46-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD17168423
• CID: 3160830
• PubChem ID: 72207297
• Update Time: 2024-11-02

tert-butyl N-(3-azabicyclo[3.1.1]heptan-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (3-Aza-bicyclo[3.1.1]hept-6-yl)-carbamic acid tert-butyl ester
• 6-(Boc-aMino)-3-azabicyclo[3.1.1]heptane
• tert-butyl (3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• Carbamic acid, N-3-azabicyclo[3.1.1]hept-6-yl-, 1,1-dimethylethyl ester
• tert-butyl N-(3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• TERT-BUTYL N-{3-AZABICYCLO[3.1.1]HEPTAN-6-YL}CARBAMATE
• CS-0057286
• tert-Butyl 3-azabicyclo[3.1.1]heptan-6-ylcarbamate
• MFCD17168423
• SY344061
• tert-Butyl N-[(1R,5S)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• EN300-173963
• PB13762
• SY344062
• endo-N-Boc-3-azabicyclo[3.1.1]heptan-6-amine
• SCHEMBL20325892
• 1363382-46-0
• AKOS025290033
• BS-50241
• N-Boc-3-azabicyclo[3.1.1]heptan-6-amine
• MFCD28397628

• MDL： MFCD17168423
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： WULUIRLXYWAJQJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2CC1CNC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines